1-(3,5-Dimethylbenzoyl)azetidin-3-ol
Overview
Description
1-(3,5-Dimethylbenzoyl)azetidin-3-ol, also known as DMBA, is a synthetic organic compound with a variety of industrial and scientific applications. It is a white crystalline solid with a melting point of 87-89°C and is soluble in common organic solvents. DMBA is used in the synthesis of various compounds, including pharmaceuticals, pesticides, and other chemicals. It is also used as a reagent in various laboratory experiments and has been studied for its potential applications in biochemistry and physiology.
Scientific Research Applications
Crystal and Molecular Structure Insights
The crystal and molecular structure of compounds related to 1-(3,5-Dimethylbenzoyl)azetidin-3-ol, such as 1-(Diphenylmethyl)azetidin-3-ol, has been studied to understand their geometric configurations and intermolecular interactions. These studies reveal the puckered nature of the four-membered rings and the stabilizing role of hydrogen bonds in their structure (Ramakumar et al., 1977).
Antimicrobial and Antitubercular Applications
Research on azetidinone derivatives, including those structurally similar to this compound, shows significant antimicrobial and antitubercular activities. Novel trihydroxy benzamido azetidin-2-one derivatives have been synthesized and exhibited promising activities against various bacterial and fungal pathogens, including Mycobacterium tuberculosis, suggesting their potential in treating infectious diseases (Ilango & Arunkumar, 2011).
Synthetic Transformations
The transformation of azetidin-2-ones into various compounds through chemical reactions highlights the versatility of these structures in synthetic chemistry. For example, trans-4-Aryl-3-chloro-1-(2-chloroethyl)azetidin-2-ones can be converted into 3-aryl-2-(ethylamino)propan-1-ols, demonstrating the potential for creating diverse molecular architectures from azetidine-based compounds (Mollet et al., 2011).
Heterocyclic Compound Synthesis
Azetidine derivatives, including those similar to this compound, are pivotal in the synthesis of heterocyclic compounds. Microwave-assisted synthesis techniques have been employed to efficiently produce nitrogen and sulfur-containing heterocyclic compounds, indicating the role of azetidine derivatives in facilitating rapid and efficient chemical syntheses (Mistry & Desai, 2006).
properties
IUPAC Name |
(3,5-dimethylphenyl)-(3-hydroxyazetidin-1-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-8-3-9(2)5-10(4-8)12(15)13-6-11(14)7-13/h3-5,11,14H,6-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNYKGDUQNNWORA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)N2CC(C2)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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